(2-Methylpentan-3-yl)[1-(pyridin-2-yl)ethyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• SMILES: CCC(C(C)C)NC(C)C1=CC=CC=N1
• InChI: InChI=1S/C13H22N2/c1-5-12(10(2)3)15-11(4)13-8-6-7-9-14-13/h6-12,15H,5H2,1-4H3
• InChIKey: IQKUVOWOFYYIEA-UHFFFAOYSA-N

(2-Methylpentan-3-yl)[1-(pyridin-2-yl)ethyl]amine – Structural & Procurement Baseline for Chiral Secondary Amine Building Blocks

(2-Methylpentan-3-yl)[1-(pyridin-2-yl)ethyl]amine (CAS 1157691-65-0) is a chiral secondary amine composed of a 2-methylpentan-3-yl branched alkyl chain coupled to a 1-(pyridin-2-yl)ethylamine pharmacophore . The molecule possesses two stereogenic centres and a computed logP of 3.15, placing it in a lipophilicity range suitable for CNS-targeted probe design . It is supplied as a research-grade building block with a typical purity of 95% and is utilized in medicinal chemistry campaigns that require a balance of chiral complexity, controlled lipophilicity, and the metal-coordinating capacity of the pyridine nitrogen.

✓ Chiral secondary amine building block

✓ Dual stereogenic centers for diastereomer SAR

✓ Balanced lipophilicity supporting CNS probe design

✓ Research-grade purity for library synthesis

Why N-Alkyl-1-(pyridin-2-yl)ethylamines Are Not Interchangeable – Evidence from Computed Molecular Properties

Within the N-alkyl-1-(pyridin-2-yl)ethylamine family, seemingly minor changes in the alkyl substituent produce substantial shifts in lipophilicity, stereochemical complexity, and conformational flexibility [1]. The primary amine 1-(pyridin-2-yl)ethylamine has a logP of only 1.80, whereas progressive N-alkylation raises logP to 2.14 (isopropyl), 2.92 (n-pentyl), and 3.15 (2-methylpentan-3-yl) [1]. Simultaneously, the number of chiral centres increases from one (n-pentyl) to two (2-methylpentan-3-yl) . These divergent property profiles mean that generic substitution without considering these quantitative differences can lead to unintended alterations in membrane permeability, target-binding stereoselectivity, and metabolic stability – all of which are critical in medicinal chemistry and chemical biology workflows.

Alkyl chain branching alters logP by up to 1.35 units vs primary amine; CNS permeability may shift substantially.

Additional chiral center creates diastereomeric pairs absent in n-pentyl analog; stereochemical SAR interpretation may differ.

Rotatable bond count (5 vs 3 or 6) changes conformational flexibility; binding entropy profiles may not transfer.

• [1] Molbase. 1-(Pyridin-2-yl)ethanamine (CAS 42088-91-5). LogP 1.80160, PSA 38.91000. Retrieved from https://mip.molbase.cn/baike/59020 View Source

Head-to-Head Quantitative Evidence: (2-Methylpentan-3-yl)[1-(pyridin-2-yl)ethyl]amine vs. Closest N-Alkyl Analogs

Lipophilicity (LogP) Advantage Over Linear and Shorter-Chain Analogs

The 2-methylpentan-3-yl substituent confers a logP of 3.15 on the target compound, which is 0.23 units higher than the n‑pentyl analogue (logP 2.92), 1.01 units higher than the isopropyl analogue (logP 2.14), and 1.35 units higher than the unsubstituted primary amine (logP 1.80) [1]. The incremental increase over the n‑pentyl derivative arises from the branched alkyl chain adding hydrophobic surface area without extending the linear carbon count. This magnitude of logP elevation is within the range known to enhance passive membrane permeability and blood–brain barrier penetration, making the compound a stronger candidate for CNS-targeted probe development.

LogP Comparison

Cross-study comparable

Target: 3.15 vs n‑pentyl: 2.92, isopropyl: 2.14, primary amine: 1.80
ΔLogP = +0.23 to +1.35

Supports CNS probe selection via higher lipophilicity

Computed logP; verify experimentally for specific model

Evidence Dimension	Computed logP (partition coefficient)
Target Compound Data	LogP = 3.15 (Fluorochem) / 3.17 (ChemScene)
Comparator Or Baseline	n-Pentyl analogue: LogP = 2.92 (Leyan); Isopropyl analogue: LogP = 2.14 (Leyan); Primary amine: LogP = 1.80 (Molbase)
Quantified Difference	ΔLogP = +0.23 (vs n-pentyl); +1.01 (vs isopropyl); +1.35 (vs primary amine)
Conditions	Computed logP values from vendor databases using consistent algorithms (Fluorochem, Leyan, Molbase)

Why This Matters

Higher logP correlates with improved passive membrane permeability and is a critical parameter when selecting building blocks for CNS or intracellular target programs.

• [1] Molbase. 1-(Pyridin-2-yl)ethanamine. LogP 1.80160. Retrieved from https://mip.molbase.cn/baike/59020 View Source

Enhanced Stereochemical Complexity: Two Asymmetric Centres vs. Single Chiral Centre in n-Pentyl Analogue

The target compound contains two asymmetric atoms, one at the α‑carbon of the pyridin-2-yl-ethyl moiety and a second at the carbon of the 2-methylpentan-3-yl group bearing the secondary amine . In contrast, the linear n‑pentyl analogue possesses only a single stereogenic centre at the pyridin-2-yl-ethyl α‑carbon . The presence of a second chiral centre generates diastereomeric pairs that can be exploited in structure–activity relationship (SAR) studies to probe stereospecific binding interactions, a capability absent in the single-chiral-centre n‑pentyl derivative.

Chiral Centers

Data to verify

Target: 2 centers (4 stereoisomers) vs n‑pentyl: 1 center (2 enantiomers)

Enables diastereomer-dependent SAR exploration

Vendor-reported structural data; confirm stereoisomer integrity

Evidence Dimension	Number of asymmetric (chiral) centres
Target Compound Data	2 asymmetric atoms
Comparator Or Baseline	n-Pentyl analogue: 1 stereogenic centre (α‑carbon of the 1-(pyridin-2-yl)ethyl group)
Quantified Difference	Target has 1 additional chiral centre, creating up to 4 possible stereoisomers (2 diastereomeric pairs) compared to 2 enantiomers for the n-pentyl analogue
Conditions	Structural analysis from vendor datasheets (Fluorochem for target, Leyan for comparator)

Why This Matters

Additional chiral centres provide richer stereochemical diversity for medicinal chemistry SAR and enable the investigation of diastereomer-dependent pharmacology.

Balanced Rotatable Bond Count: Intermediate Conformational Flexibility Between Rigid and Highly Flexible Analogues

The target compound contains 5 rotatable bonds, intermediate between the isopropyl analogue (3 rotatable bonds) and the n‑pentyl analogue (6 rotatable bonds) . Rotatable bond count influences entropic penalty upon binding; compounds with too many rotatable bonds often exhibit lower ligand efficiency, while overly rigid molecules may fail to adapt to flexible protein pockets. The 5-rotatable-bond profile of the target compound represents a balanced middle ground that may offer an optimal trade-off between conformational adaptability and binding entropy.

Rotatable Bonds

Data to verify

Target: 5 vs isopropyl: 3, n‑pentyl: 6

Intermediate flexibility may balance binding entropy and adaptability

Computed from vendor databases; validate via conformer analysis

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	Isopropyl analogue: 3 rotatable bonds ; n‑Pentyl analogue: 6 rotatable bonds
Quantified Difference	Target has 2 more rotatable bonds than isopropyl analogue and 1 fewer than n‑pentyl analogue
Conditions	Computed rotatable bond counts from vendor databases (ChemScene for target; Leyan for comparators)

Why This Matters

Intermediate rotatable bond count can improve ligand efficiency relative to highly flexible analogues while retaining sufficient conformational freedom for induced-fit binding.

Topological Polar Surface Area (TPSA) Advantage Over the Unsubstituted Primary Amine Core

The target compound exhibits a TPSA of 24.92 Ų, identical to the isopropyl and n‑pentyl analogues but 13.99 Ų lower than the primary amine 1-(pyridin-2-yl)ethylamine (TPSA 38.91 Ų) [1]. In CNS drug design, TPSA values below 60–70 Ų are generally associated with favourable brain penetration, and the lower TPSA of the N‑alkylated derivatives relative to the primary amine indicates reduced hydrogen-bonding capacity and improved passive CNS entry potential. Among the N‑alkyl analogues, TPSA is constant; therefore procurement selection among them relies on orthogonal parameters such as logP and chiral complexity.

TPSA Comparison

Cross-study comparable

Target: 24.92 Ų; primary amine: 38.91 Ų; N‑alkyl analogs: identical

Lower TPSA suggests improved passive CNS entry potential

TPSA constant among N‑alkyl analogues; logP guides selection

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 24.92 Ų
Comparator Or Baseline	Primary amine 1-(pyridin-2-yl)ethylamine: TPSA = 38.91 Ų [1]; Isopropyl analogue: TPSA = 24.92 Ų ; n‑Pentyl analogue: TPSA = 24.92 Ų
Quantified Difference	Target TPSA is 13.99 Ų (36%) lower than primary amine; identical to other N‑alkyl analogues
Conditions	Computed TPSA values from ChemScene (target) and Molbase/Leyan (comparators)

Why This Matters

Lower TPSA is a well-validated predictor of improved blood–brain barrier penetration, making the target compound more suitable for CNS applications than the primary amine precursor.

• [1] Molbase. 1-(Pyridin-2-yl)ethanamine. PSA: 38.91000. Retrieved from https://mip.molbase.cn/baike/59020 View Source

Moderate Fraction sp3 (Fsp3) Indicative of Three-Dimensional Character Relative to Flat Aromatic Amines

The target compound has an Fsp3 value of 0.615, meaning 61.5% of its carbon atoms are sp3‑hybridized . This contrasts with purely aromatic N‑aryl‑1-(pyridin-2-yl)ethylamine derivatives, which typically have Fsp3 values below 0.3–0.4. Higher Fsp3 has been widely associated in the medicinal chemistry literature with improved clinical success rates, reduced promiscuity, and better aqueous solubility relative to flat, aromatic-dominant scaffolds. No direct Fsp3 comparator data are available for the n‑pentyl analogue from the sourced databases.

Fraction sp3 (Fsp3)

Class-level inference

Target: 0.615 vs typical N‑aryl analogs: <0.3–0.4

Higher Fsp3 indicates greater 3D character vs flat aromatics

Based on general medicinal chemistry; no direct analog data

Evidence Dimension	Fraction of sp3-hybridized carbon atoms (Fsp3)
Target Compound Data	Fsp3 = 0.615
Comparator Or Baseline	Typical N‑aryl‑1-(pyridin-2-yl)ethylamine derivatives: Fsp3 < 0.3–0.4 (literature class estimate; no single comparator value from sourced databases)
Quantified Difference	Target Fsp3 exceeds the class baseline by approximately 0.2–0.3 units
Conditions	Computed Fsp3 from Fluorochem datasheet; comparator range based on general medicinal chemistry knowledge (class-level inference)

Why This Matters

Higher Fsp3 correlates with greater three-dimensionality and has been linked to improved drug-likeness, making this compound a more attractive scaffold than predominantly flat aromatic analogues.

Molecular Weight Cascade: Fine-Tuned Bulk for Pharmacokinetic Optimization

The target compound has a molecular weight of 206.33 Da, which is 14 Da higher than the n‑pentyl analogue (192.30 Da), 42 Da higher than the isopropyl analogue (164.25 Da), and 84 Da higher than the primary amine core (122.17 Da) [1]. This MW progression provides medicinal chemists with a series of homologues for systematic pharmacokinetic tuning; the 206 Da value of the target compound sits below the typical 500 Da Lipinski threshold while offering greater bulk than the simpler analogues, which can positively influence metabolic stability and protein binding without violating drug-likeness rules.

Molecular Weight

Cross-study comparable

Target: 206.33 Da; n‑pentyl: 192.30; isopropyl: 164.25; primary amine: 122.17
ΔMW = +14 to +84 Da

Intermediate MW supports PK fine-tuning within Lipinski space

Systematic MW series enables rational analog selection

Evidence Dimension	Molecular weight (Da)
Target Compound Data	MW = 206.33 Da
Comparator Or Baseline	n‑Pentyl analogue: 192.30 Da ; Isopropyl analogue: 164.25 Da ; Primary amine: 122.17 Da [1]
Quantified Difference	ΔMW = +14 Da (vs n‑pentyl); +42 Da (vs isopropyl); +84 Da (vs primary amine)
Conditions	Vendor-reported molecular weights (Fluorochem, Leyan, Molbase)

Why This Matters

Systematic MW differences enable rational pharmacokinetic fine-tuning; the target compound's intermediate MW balances bulk for target engagement with compliance to drug-likeness guidelines.

• [1] Molbase. 1-(Pyridin-2-yl)ethanamine. MW: 122.17. Retrieved from https://mip.molbase.cn/baike/59020 View Source

Procurement-Driven Application Scenarios for (2-Methylpentan-3-yl)[1-(pyridin-2-yl)ethyl]amine

CNS-Penetrant Probe Design Leveraging Elevated LogP and Low TPSA

Medicinal chemistry teams designing brain-penetrant small molecules can prioritize this compound over the primary amine or shorter N‑alkyl analogues because its logP of 3.15 and TPSA of 24.92 Ų align with established CNS drug-likeness criteria [1]. The 1.35 logP unit advantage over the primary amine core [1] is expected to translate into measurably higher passive BBB permeability, reducing the need for prodrug strategies or formulation enhancements. Early CNS lead-generation campaigns should stock this building block for library synthesis where CNS exposure is a key selection parameter.

Diastereomer-Dependent SAR Exploration in Chiral Drug Discovery

The presence of two asymmetric centres on this scaffold enables the systematic exploration of diastereomer-dependent pharmacology, a capability not offered by single-chiral-centre analogues such as the n‑pentyl derivative . Process chemistry groups can resolve or enantioselectively synthesize the four possible stereoisomers and profile them in parallel in target-binding or cellular assays. This makes the compound a strategic procurement choice for projects where stereochemistry is hypothesized to govern target engagement or off-target selectivity.

Metal-Catalysed Asymmetric Synthesis Method Development Using Chiral 1-(Pyridin-2-yl)ethylamine Scaffolds

Chiral 1-(pyridin-2-yl)ethylamines are extensively employed as ligands or ligand precursors in iridium- and ruthenium-catalysed asymmetric transfer hydrogenations [2]. The target compound's N‑(2-methylpentan-3-yl) substitution introduces steric bulk adjacent to the coordinating nitrogen, which may modulate enantioselectivity outcomes relative to less hindered N‑alkyl analogues. Methodology laboratories can evaluate this compound alongside the isopropyl and n‑pentyl variants to probe the steric sensitivity of catalytic cycles, positioning it as a high-value substrate for reaction development procurement.

Fragment-Based and DNA-Encoded Library (DEL) Synthesis Requiring Chiral, sp3-Rich Amine Building Blocks

With an Fsp3 of 0.615, this compound offers substantially greater three-dimensional character than flat aromatic amine alternatives . Fragment-based drug discovery (FBDD) and DNA-encoded library (DEL) programs increasingly prioritize sp3‑rich building blocks to improve hit diversity and downstream developability. Procurement of this compound in 95% purity, available from multiple ISO-certified vendors, supports high-throughput library production where consistent quality and chiral integrity are non‑negotiable.

Application

Selection Property

Validation Focus

CNS-penetrant probe design

Lipophilicity and TPSA profile

BBB permeability assay validation

Diastereomer-dependent SAR studies

Dual stereogenic centers

Stereoisomer binding and selectivity profiling

Asymmetric transfer hydrogenation method development

Steric bulk from N‑(2‑methylpentan‑3‑yl) substitution

Steric influence on catalytic enantioselectivity

Fragment-based and DNA-encoded library synthesis

Fsp3 and chiral purity

3D diversity and lot-to-lot purity consistency

• [1] Molbase. 1-(Pyridin-2-yl)ethanamine. LogP 1.80160, PSA 38.91000. Retrieved from https://mip.molbase.cn/baike/59020 View Source
• [2] Wang, G., Nie, Z., You, H., & Yin, Q. (2025). Iridium-catalyzed asymmetric reductive amination of C2-acylpyridines. Chemical Communications, Advance Article. DOI: 10.1039/D5CC04017E. Retrieved from https://pubs.rsc.org/en/content/articlehtml/2025/cc/d5cc04017e View Source